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Introduction

The H74 monoclonal antibody is a valuable tool for the detection of the human B7-H4 (also
known as VTCNL1, B7x, or B7S1) protein by flow cytometry. B7-H4 is a type | transmembrane
protein belonging to the B7 family of co-stimulatory and co-inhibitory molecules. It plays a
crucial role in immune regulation, primarily acting as a negative regulator of T-cell mediated
immunity.[1][2][3][4] The H74 antibody has been widely reported for use in flow cytometric
analysis to identify and quantify B7-H4 expression on various cell types, including activated T-
cells, B-cells, monocytes, and dendritic cells.[1][5] Notably, aberrant overexpression of B7-H4
has been documented in several human cancers, such as those of the lung, breast, and ovary,
making it a significant area of interest for cancer immunology research and therapeutic
development.[1][5]

These application notes provide a detailed protocol for the use of the H74 antibody in flow
cytometry for cell surface staining, alongside representative data and a diagram of the B7-H4
signaling pathway.
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Data Presentation

The following table summarizes representative quantitative data on B7-H4 expression on
human immune cells as determined by flow cytometry. It is important to note that expression
levels can vary depending on the cell type, activation state, and disease context.

Percentage of B7-
Cell Type Marker H4 Positive Cells Reference
(Mean = SEM)

Tumor-Associated
Macrophages

_ CD14+ ~70% [6]
(Ovarian Cancer

Ascites)

Circulating Monocytes
(Gastric Cancer CD14+ 49+4.8% [5]

Patients)

Circulating Monocytes
CD14+ 20+1.4% [5]
(Normal Controls)

Tumor-Associated
Macrophages (Gastric  CD14+ 13.3+6.8% [5]

Cancer Tissue)

CD4+CD25+
Regulatory T-cells

) CD3+CD4+CD25+ <10% [6]
(Ovarian Cancer

Ascites)

Note: The H74 antibody has been tested by flow cytometric analysis of transiently transfected
human B7-H4 cells.[1][7]

B7-H4 Signaling Pathway

B7-H4 is an immune checkpoint molecule that delivers an inhibitory signal to T-lymphocytes,
although its definitive receptor on T-cells is yet to be fully characterized.[1] This inhibitory
function is thought to suppress T-cell proliferation, cell cycle progression, and the production of
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cytokines such as IL-2.[1][5] In the tumor microenvironment, the upregulation of B7-H4 on
cancer cells or tumor-associated macrophages can contribute to immune evasion by
dampening the anti-tumor T-cell response.[5][8]
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Conceptual Diagram of B7-H4 Mediated T-Cell Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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